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Compound of Interest

Compound Name: 3,4-Dichlorophenylacetonitrile

Cat. No.: B104814 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of 3,4-
Dichlorophenylacetonitrile, a key intermediate in the synthesis of various pharmaceutical

compounds. The information presented herein is intended to support research, development,

and quality control activities.

Core Physical Properties
3,4-Dichlorophenylacetonitrile is a solid crystalline powder at room temperature.[1][2] A

summary of its key physical properties is presented in the table below, compiled from various

sources.
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Property Value Source(s)

Molecular Formula C₈H₅Cl₂N [3][4][5][6]

Molecular Weight 186.04 g/mol [3][4][7][8][9]

Melting Point 39-42 °C [1][2][3]

Boiling Point 170 °C at 12 mmHg [1][2]

443.2 K (170.05 °C) at 0.016

bar
[4]

Density (estimate) 1.4274 g/cm³ [1][2]

Refractive Index (estimate) 1.5690 [1][2]

Flash Point >110 °C (>230 °F) [1][2]

113 °C (closed cup) [3][7]

Solubility

Slightly soluble in Chloroform

and Methanol.[1][2] Soluble in

Methanol.[3]

[1][2][3]

Appearance White Crystalline Powder [2]

Experimental Protocols
The following sections detail generalized experimental methodologies for the determination of

the key physical properties of solid organic compounds like 3,4-Dichlorophenylacetonitrile.

Melting Point Determination
The melting point of a crystalline solid is a critical indicator of its purity. A sharp melting range

typically signifies a high-purity compound.

Methodology: Capillary Method

Sample Preparation: A small amount of finely powdered, dry 3,4-
Dichlorophenylacetonitrile is packed into a thin-walled capillary tube, sealed at one end, to

a height of 2-3 mm.
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Apparatus: A calibrated melting point apparatus (e.g., Mel-Temp or Thiele tube) is used. The

capillary tube is placed in the heating block or oil bath adjacent to a thermometer.

Heating: The sample is heated at a steady, slow rate, typically 1-2 °C per minute, as the

temperature approaches the expected melting point.

Observation: The temperature at which the first drop of liquid appears (onset of melting) and

the temperature at which the entire solid mass turns into a clear liquid (completion of

melting) are recorded. This range is reported as the melting point.

Boiling Point Determination at Reduced Pressure
For compounds that may decompose at their atmospheric boiling point, determination under

reduced pressure is necessary.

Methodology: Micro-Boiling Point Determination

Sample Preparation: A small volume (a few microliters) of molten 3,4-
Dichlorophenylacetonitrile is placed in a small test tube or boiling tube.

Apparatus: A vacuum distillation setup is assembled, including a heat source, a vacuum

pump, a manometer to measure the pressure, and a cold trap. The thermometer bulb should

be positioned so that it is level with the side arm leading to the condenser.

Procedure: The system is evacuated to the desired pressure. The sample is then heated

gently. The temperature is recorded when the liquid boils and a steady stream of condensate

is observed. This temperature is the boiling point at the recorded pressure.

Density Determination
The density of a solid can be determined by measuring the volume of a known mass of the

substance.

Methodology: Liquid Displacement (Archimedes' Principle)

Mass Measurement: A sample of 3,4-Dichlorophenylacetonitrile is accurately weighed in

the air.
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Liquid Selection: An inert liquid in which the compound is insoluble is chosen as the

displacement liquid.

Volume Measurement: The volume of the solid is determined by the volume of the liquid it

displaces when fully submerged. This can be measured using a graduated cylinder or a

pycnometer for higher accuracy.

Calculation: The density is calculated by dividing the mass of the sample by its measured

volume.

Solubility Determination
A qualitative assessment of solubility in various solvents is crucial for applications in synthesis

and formulation.

Methodology: Visual Assessment

Sample Preparation: A small, accurately weighed amount of 3,4-Dichlorophenylacetonitrile
(e.g., 10 mg) is placed in a test tube.

Solvent Addition: A measured volume of the solvent (e.g., 1 mL) is added to the test tube.

Observation: The mixture is agitated vigorously at a constant temperature. The solubility is

observed and can be categorized as:

Soluble: The solid completely dissolves, forming a clear solution.

Slightly soluble: A portion of the solid dissolves, but some remains undissolved.

Insoluble: The solid does not appear to dissolve.

Flash Point Determination
The flash point is the lowest temperature at which the vapors of a volatile substance will ignite

when given an ignition source.

Methodology: Closed-Cup Method (e.g., Pensky-Martens)
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Apparatus: A closed-cup flash point tester is used, which consists of a sample cup with a lid

that can be opened to introduce an ignition source.

Procedure: The sample of 3,4-Dichlorophenylacetonitrile is placed in the test cup and

heated at a slow, constant rate. The vapor space above the sample is periodically exposed

to a test flame.

Observation: The flash point is the lowest temperature at which the application of the ignition

source causes the vapors to ignite momentarily.

Logical Workflow for Physical Property
Determination
The following diagram illustrates a logical workflow for the experimental determination of the

physical properties of a solid organic compound such as 3,4-Dichlorophenylacetonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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